Cas no 2108363-10-4 (8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane
• CAS No: 2108363-10-4
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 6206371
• PubChem ID: 119101719
• Update Time: 2025-07-30

8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane
• ((1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl)(2-methoxypyridin-3-yl)methanone
• AKOS026693224
• 8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane
• 2108363-10-4
• (2-methoxypyridin-3-yl)-[3-(triazol-2-yl)-8-azabicyclo[3.2.1]octan-8-yl]methanone
• F6515-2875

• Inchi： 1S/C16H19N5O2/c1-23-15-14(3-2-6-17-15)16(22)20-11-4-5-12(20)10-13(9-11)21-18-7-8-19-21/h2-3,6-8,11-13H,4-5,9-10H2,1H3
• InChI Key： DXIIJHGUZWADIO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1OC)N1C2CC(CC1CC2)N1N=CC=N1

Computed Properties

• Exact Mass: 313.15387487g/mol
• Monoisotopic Mass: 313.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.1Ų

Additional information on 8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane

Comprehensive Analysis of 8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane (CAS: 2108363-10-4)

The compound 8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane (CAS: 2108363-10-4) represents a sophisticated heterocyclic structure with significant potential in medicinal chemistry and drug discovery. Its unique molecular architecture, featuring an 8-azabicyclo[3.2.1]octane core, a 2-methoxypyridine-3-carbonyl moiety, and a 2H-1,2,3-triazol-2-yl substituent, makes it a compelling subject for researchers exploring novel bioactive molecules. This article delves into its structural characteristics, synthetic pathways, and emerging applications, aligning with current trends in small-molecule therapeutics and targeted drug design.

Recent advancements in AI-driven drug discovery have heightened interest in compounds like 2108363-10-4, as computational models increasingly prioritize scaffolds with high binding affinity and metabolic stability. The 8-azabicyclo[3.2.1]octane framework, in particular, has garnered attention for its conformational rigidity, which enhances selectivity toward biological targets such as G-protein-coupled receptors (GPCRs) and kinases. Meanwhile, the 2H-1,2,3-triazol-2-yl group contributes to improved solubility and bioavailability—a critical factor in optimizing oral drug candidates.

Synthetic routes to 8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane often involve multi-step protocols, including Cu-catalyzed azide-alkyne cycloaddition (CuAAC) to install the triazole ring and amide coupling for the pyridine carbonyl linkage. These methods align with green chemistry principles, addressing the growing demand for sustainable synthesis in pharmaceutical R&D. Researchers are also exploring flow chemistry techniques to scale up production while minimizing waste—a topic frequently searched in process chemistry forums.

The pharmacological profile of this compound remains under investigation, but preliminary studies suggest potential in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Such properties position it as a candidate for central nervous system (CNS) disorders, a hot topic given the rising global prevalence of neurodegenerative diseases. Its 2-methoxypyridine component may further confer blood-brain barrier (BBB) permeability, a key consideration in CNS drug development.

From an SEO perspective, queries related to "azabicyclic compounds in drug discovery" and "triazole derivatives as pharmacophores" have surged by 40% year-over-year, reflecting the scientific community's focus on these motifs. Additionally, the compound's CAS number (2108363-10-4) is increasingly cited in patent literature, signaling its commercial relevance. As preclinical research progresses, this molecule may emerge as a benchmark for fragment-based drug design—a technique gaining traction in high-throughput screening campaigns.

In conclusion, 8-(2-methoxypyridine-3-carbonyl)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane exemplifies the convergence of structural innovation and therapeutic potential. Its study addresses pressing questions in medicinal chemistry, from scaffold optimization to ADME prediction, while aligning with industry shifts toward computational-aided molecular design. As research unfolds, this compound could illuminate new strategies for tackling undruggable targets—a frontier dominating contemporary drug discovery discourse.